Cas no 1017123-42-0 (3-(4-bromophenyl)butan-1-amine)

• Product Name: 3-(4-bromophenyl)butan-1-amine
• CAS No: 1017123-42-0
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 6177055
• PubChem ID: 24260487
• Update Time: 2025-06-15

3-(4-bromophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)butan-1-amine
• VKHUSVNLINASDX-UHFFFAOYSA-N
• EN300-1911191
• 1017123-42-0
• SCHEMBL14966455

• Inchi： 1S/C10H14BrN/c1-8(6-7-12)9-2-4-10(11)5-3-9/h2-5,8H,6-7,12H2,1H3
• InChI Key： VKHUSVNLINASDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)CCN

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromophenyl)butan-1-amine

Introduction to 3-(4-bromophenyl)butan-1-amine (CAS No. 1017123-42-0)

3-(4-bromophenyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1017123-42-0, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butan-1-amine side chain attached to a 4-bromophenyl group, has garnered attention due to its structural and functional versatility. The presence of the bromine substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The chemical structure of 3-(4-bromophenyl)butan-1-amine consists of a phenyl ring substituted with a bromine atom at the para position, linked to a butyl chain with an amine functional group at one end. This configuration allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules. The compound’s solubility profile and stability under various conditions further contribute to its utility in laboratory settings and industrial applications.

In recent years, 3-(4-bromophenyl)butan-1-amine has been explored for its potential in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various biological pathways. One notable area of interest is its application in the synthesis of small-molecule inhibitors for enzyme targets involved in metabolic disorders and neurological diseases. The bromophenyl moiety, in particular, has been found to interact favorably with certain protein binding sites, enhancing the compound’s binding affinity and selectivity.

Recent studies have highlighted the role of 3-(4-bromophenyl)butan-1-amine in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The amine group provides a nucleophilic site for further functionalization, allowing chemists to introduce additional moieties that can modulate enzyme activity. For instance, derivatives of this compound have been shown to inhibit tyrosine kinases by competing with ATP binding or by inducing conformational changes in the enzyme active site.

The pharmaceutical industry has also explored 3-(4-bromophenyl)butan-1-amine as a building block for more complex drug candidates. Its structural motif has been incorporated into molecules designed to interact with receptors and ion channels. For example, analogs of this compound have demonstrated potential in treating pain disorders by modulating neurotransmitter release or receptor activity. The bromine atom serves as a handle for further chemical transformations, enabling the synthesis of pharmacologically relevant derivatives.

From a synthetic chemistry perspective, 3-(4-bromophenyl)butan-1-amine offers unique opportunities for exploring new reaction pathways and methodologies. The combination of the brominated aromatic ring and the primary amine allows for diverse coupling reactions, including Suzuki-Miyaura cross-coupling and reductive amination. These reactions are pivotal in constructing complex molecular architectures and have been utilized to generate libraries of compounds for high-throughput screening.

The biocidal properties of 3-(4-bromophenyl)butan-1-amine derivatives have also been investigated, particularly in the context of antimicrobial agents. Researchers have found that modifications to this core structure can enhance activity against resistant bacterial strains while maintaining low toxicity profiles. This has opened up new avenues for developing next-generation antibiotics and antiseptics.

In conclusion, 3-(4-bromophenyl)butan-1-amine (CAS No. 1017123-42-0) is a versatile compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in advancing medical science.